Cas no 1346687-32-8 ((5-(Pyrimidin-2-yl)pyridin-3-yl)methanamine)

(5-(Pyrimidin-2-yl)pyridin-3-yl)methanamine is a heterocyclic amine compound featuring a pyrimidine-pyridine hybrid scaffold, which imparts unique electronic and steric properties. Its bifunctional structure, combining a pyrimidine ring with an aminomethyl-substituted pyridine moiety, makes it a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound's rigid aromatic framework enhances binding affinity in molecular interactions, while the primary amine group offers reactivity for further derivatization. This structural motif is particularly valuable in the development of kinase inhibitors and other biologically active molecules. The compound exhibits good stability under standard conditions, facilitating its handling in organic synthesis. Its well-defined crystalline form ensures consistent purity for research and industrial applications.
(5-(Pyrimidin-2-yl)pyridin-3-yl)methanamine structure
1346687-32-8 structure
Product Name:(5-(Pyrimidin-2-yl)pyridin-3-yl)methanamine
CAS No:1346687-32-8
MF:C10H10N4
MW:186.21320104599
CID:1034647
PubChem ID:71301606
Update Time:2025-10-28

(5-(Pyrimidin-2-yl)pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (5-(Pyrimidin-2-yl)pyridin-3-yl)methanamine
    • (5-(Pyrimidin-2-yl)pyridin-3-yl)methamine
    • (5-pyrimidin-2-ylpyridin-3-yl)methanamine
    • SB56393
    • 1346687-32-8
    • 1-[5-(Pyrimidin-2-yl)pyridin-3-yl]methanamine
    • DB-223161
    • DTXSID10744423
    • Inchi: 1S/C10H10N4/c11-5-8-4-9(7-12-6-8)10-13-2-1-3-14-10/h1-4,6-7H,5,11H2
    • InChI Key: QOJMHZSUYPKBAC-UHFFFAOYSA-N
    • SMILES: N1C=C(C2N=CC=CN=2)C=C(C=1)CN

Computed Properties

  • Exact Mass: 186.090546336g/mol
  • Monoisotopic Mass: 186.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 64.7Ų

(5-(Pyrimidin-2-yl)pyridin-3-yl)methanamine Pricemore >>

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